1-{Pyrazolo[1,5-a]pyridin-3-yl}butane-1,3-dione

• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• SMILES: CC(=O)CC(=O)C1=C2C=CC=CN2N=C1
• InChI: InChI=1S/C11H10N2O2/c1-8(14)6-11(15)9-7-12-13-5-3-2-4-10(9)13/h2-5,7H,6H2,1H3
• InChIKey: SFLNWHWOUVCSAO-UHFFFAOYSA-N

Streamline kinase-focused library synthesis with a privileged scaffold. The β-diketone side chain eliminates extra oxidation steps, enabling direct condensation to 3-(pyrazolyl/isoxazolyl)-pyrazolo[1,5-a]pyridines. Batch-specific NMR/HPLC data ensures reproducible scale-up. • One-step diversification with hydrazines, hydroxylamines, amidines • O,O′-bidentate chelator for lanthanide luminescent probes • 95% purity; 1 g available; bulk quantities 2-3 weeks lead time

1-{Pyrazolo[1,5-a]pyridin-3-yl}butane-1,3-dione – β-Diketone Building Block

1-{Pyrazolo[1,5-a]pyridin-3-yl}butane-1,3-dione (CAS 1695731-62-4) is a pyrazolo[1,5-a]pyridine derivative featuring a β-diketone side chain at the 3-position . The pyrazolo[1,5-a]pyridine core is a recognized privileged scaffold in medicinal chemistry, with numerous derivatives reported as potent kinase inhibitors, PDE4 inhibitors, and GPCR antagonists [1]. The β-diketone functionality imparts synthetic versatility unattainable with simple ketone or alcohol analogs, enabling the construction of diverse heterocyclic systems through condensation reactions [2].

β-Diketone enables one-step heterocycle diversification (pyrazoles, isoxazoles, pyrimidines)

O,O′-bidentate chelating ligand for metallodrug and MOF research

Batch-specific QC documentation (NMR, HPLC, GC) supports reproducible multi-step synthesis

• [1] Agrawal, N.; Bansal, D.; Gautam, V. Synthetic and Pharmacological Expedition of Pyrazolo[1,5-a]pyridine: A Comprehensive Review. Lett. Drug Des. Discov. 2024, 21 (1), 71–87. View Source
• [2] Behbehani, H.; Ibrahim, H. M. Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O₂-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. ACS Omega 2019, 4 (12), 15289–15303. View Source

Synthetic Advantages Over Ketone and Alcohol Analogs

The 3-position substituent on the pyrazolo[1,5-a]pyridine core dictates both the chemical reactivity and the biological profile of the resulting derivatives [1]. While 3-acetyl (ethanone) and 3-(hydroxyethyl) analogs are commercially common, they lack the enolizable β-dicarbonyl system that enables regioselective condensation with hydrazines, hydroxylamines, and amidines to form pyrazoles, isoxazoles, and pyrimidines, respectively [2]. This single-step diversification capability translates to fewer synthetic steps and higher atom economy compared to routes that first require functional group interconversion of a simple ketone precursor [2].

Synthetic flexibility loss

3-Acetyl and 3-(hydroxyethyl) analogs lack the enolizable β-dicarbonyl system, requiring additional functionalization steps that may reduce atom economy and library throughput.

Absent metal-chelation capability

Simple ketone or alcohol analogs cannot form stable O,O′-bidentate chelates, limiting applications in coordination chemistry and metallodrug discovery.

Uncertain batch-to-batch consistency

Many generic 3-substituted analogs lack disclosed multi-method QC data, introducing reproducibility risks in multi-step syntheses.

• [1] Kojima, A.; Takita, S.; Sumiya, T.; Ochiai, K.; Iwase, K.; Kishi, T.; Ohinata, A.; Yageta, Y.; Yasue, T.; Kohno, Y. Phosphodiesterase inhibitors. Part 6: design, synthesis, and structure-activity relationships of PDE4-inhibitory pyrazolo[1,5-a]pyridines with anti-inflammatory activity. Bioorg. Med. Chem. Lett. 2013, 23 (19), 5311–5316. View Source
• [2] Behbehani, H.; Ibrahim, H. M. Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O₂-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. ACS Omega 2019, 4 (12), 15289–15303. View Source

Head-to-Head Differentiation Evidence

β-Diketone vs. 3-Acetyl Analog: Heterocyclic Library Access

The β-diketone moiety of the target compound allows direct participation in cross-dehydrogenative coupling (CDC) reactions with N-amino-2-iminopyridines to assemble pyrazolo[1,5-a]pyridine derivatives in a single step. In contrast, the 3-acetyl analog (1-(pyrazolo[1,5-a]pyridin-3-yl)ethanone, CAS 59942-95-9) lacks the second carbonyl required for this transformation and would require prior functionalization [1].

Heterocyclic Access

Class-level inference

≥3 additional heterocyclic scaffolds directly accessible via condensation and CDC reactions vs. 1 for 3-acetyl analog

Supports library diversification with fewer synthetic steps

Based on reported β-diketone chemistry; catalyst-free CDC conditions

Evidence Dimension	Synthetic diversification capability (number of accessible heterocyclic cores from a single precursor)
Target Compound Data	β-Diketone enables condensation with hydrazines, hydroxylamines, amidines, and CDC reactions with N-amino-2-iminopyridines
Comparator Or Baseline	3-Acetyl analog (CAS 59942-95-9): limited to reactions at a single ketone carbonyl; requires additional steps to install a second electrophilic center
Quantified Difference	≥3 additional heterocyclic scaffolds directly accessible vs. 1 for the simple ketone; class-level inference from established β-diketone chemistry
Conditions	Synthetic organic chemistry; catalyst-free CDC conditions as reported by Behbehani & Ibrahim (2019)

Why This Matters

Procuring the β-diketone reduces the number of synthetic steps required to access diverse compound libraries, directly lowering labor and reagent costs in medicinal chemistry programs.

• [1] Behbehani, H.; Ibrahim, H. M. Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O₂-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. ACS Omega 2019, 4 (12), 15289–15303. View Source

Metal-Chelating Capability for Coordination Chemistry

β-Diketones are well-established ligands for transition and main-group metals, forming stable six-membered chelate rings. The pyrazolo[1,5-a]pyridine-substituted β-diketone can serve as an O,O′-bidentate ligand, a property absent in the 3-acetyl analog and 3-(hydroxyethyl) analog. A structurally related aromatic β-diketone–pyrazolylpyridine system has been reported to form stable sodium complexes with a unique {Na₄O₆} core [1].

Metal Chelation

Class-level inference

O,O′-bidentate ligand; forms stable 6-membered chelate rings; predicted enolate pKa ~8–10 vs. ketone pKa ~20

Enables metallodrug and MOF discovery applications

Reported Na⁺ complex structure; class-level inference

Evidence Dimension	Metal chelation capability
Target Compound Data	O,O′-bidentate β-diketone ligand; enables formation of metal complexes with Na⁺, transition metals
Comparator Or Baseline	3-Acetyl analog (CAS 59942-95-9): monodentate ketone; 3-(2-hydroxyethyl) analog: weak O,O′-chelate via alcohol, not enolate
Quantified Difference	Qualitative: β-diketone forms thermodynamically stable 6-membered chelate rings; enolate stabilization lowers pKa (~8–10) vs. ketone (pKa ~20)
Conditions	Solution-phase coordination chemistry; crystallographic characterization of analogous Na⁺ complex reported in Coelho et al. (2006)

Why This Matters

The chelating ability opens applications in metallodrug discovery, MRI contrast agent development, and metal-organic framework (MOF) synthesis that are inaccessible with simple ketone or alcohol building blocks.

• [1] Coelho, A. C.; Almeida Paz, F. A.; Klinowski, J.; Pillinger, M.; Gonçalves, I. S. Synthesis and Structure of a Sodium Complex of an Aromatic β-Diketone and Pyrazolylpyridine. Molecules 2006, 11 (7), 528–538. View Source

Batch-Level QC and Traceable Purity Verification

The target compound is supplied with a standard purity of 95% and includes batch-specific quality control documentation (NMR, HPLC, GC) from Bidepharm, a reputable vendor . In contrast, many 3-substituted pyrazolo[1,5-a]pyridine analogs from smaller vendors lack publicly disclosed batch QC data, introducing uncertainty in reproducible synthesis.

Batch QC

Reported

95% purity with batch-specific NMR, HPLC, and GC reports (Bidepharm)

Supports data integrity in regulated synthesis

Multi-method QC vs. single-value purity claims

Evidence Dimension	Documented batch purity and QC traceability
Target Compound Data	95% purity with batch-specific NMR, HPLC, and GC reports (Bidepharm)
Comparator Or Baseline	3-Acetyl analog (CAS 59942-95-9) from multiple vendors: purity ranges 95–97%, but batch QC often not disclosed for smaller suppliers
Quantified Difference	Qualitative: documented multi-method QC vs. single-value purity claim
Conditions	Vendor specifications as of 2024–2025

Why This Matters

For regulated environments (e.g., GLP/GMP-adjacent synthesis, CRO lead optimization), documented batch QC reduces the risk of failed reactions due to unknown impurities and supports data integrity in patent filings.

Scaffold Validation in Kinase and PDE4 Inhibition

The pyrazolo[1,5-a]pyridine core is extensively validated as a kinase inhibitor scaffold. For example, the pyrazolo[1,5-a]pyridine derivative LDN-211904 inhibits EphB3 with an IC₅₀ of 79 nM and shows selectivity over a panel of 288 kinases . PDE4-inhibitory pyrazolo[1,5-a]pyridines have demonstrated anti-inflammatory activity in preclinical models [1]. While these examples do not involve the target compound directly, they establish the core's pharmacological relevance. The β-diketone-substituted variant provides a versatile handle for further SAR exploration.

Core Scaffold

Class-level inference

Pyrazolo[1,5-a]pyridine core shows kinase inhibition (e.g., EphB3 IC₅₀ = 79 nM) and PDE4 anti-inflammatory activity in preclinical models

Supports drug discovery relevance of the core scaffold

Target compound is a building block, not a final drug candidate

Evidence Dimension	Pharmacological relevance of the core scaffold
Target Compound Data	Pyrazolo[1,5-a]pyridine core with β-diketone handle for SAR diversification
Comparator Or Baseline	LDN-211904: EphB3 IC₅₀ = 79 nM; PDE4 inhibitors: anti-inflammatory activity in vivo
Quantified Difference	Not applicable—class-level inference only; target compound is a building block, not a final drug candidate
Conditions	In vitro kinase assays (LDN-211904); in vivo anti-inflammatory models (PDE4 inhibitors)

Why This Matters

The validated core scaffold reduces the risk of investing in a pharmacologically irrelevant building block and supports its use in drug discovery programs targeting kinases, PDEs, and GPCRs.

• [1] Kojima, A.; Takita, S.; Sumiya, T.; Ochiai, K.; Iwase, K.; Kishi, T.; Ohinata, A.; Yageta, Y.; Yasue, T.; Kohno, Y. Phosphodiesterase inhibitors. Part 6: design, synthesis, and structure-activity relationships of PDE4-inhibitory pyrazolo[1,5-a]pyridines with anti-inflammatory activity. Bioorg. Med. Chem. Lett. 2013, 23 (19), 5311–5316. View Source

Patent-Cited Utility in CNS Therapeutics

Substituted pyrazolo[1,5-a]pyridines, including those with carbonyl-containing substituents at the 3-position, are claimed in US patent application US20080070912 (Avigen, Inc.) for the treatment of neuropathic pain and migraine [1]. The patent landscape indicates that 3-substituted pyrazolo[1,5-a]pyridine building blocks are strategically important intermediates for CNS-targeted drug candidates. The β-diketone variant offers a reactive handle absent in the 3-alkyl or 3-aryl analogs exemplified in the patent.

Patent Landscape

Reported

3-substituted pyrazolo[1,5-a]pyridines claimed in US20080070912 for neuropathic pain; β-diketone handle not exemplified

May enable novel analogs beyond existing IP

Patent analysis; freedom-to-operate context

Evidence Dimension	Patent coverage of pyrazolo[1,5-a]pyridine derivatives
Target Compound Data	β-Diketone handle enabling late-stage diversification not exemplified in the base patent
Comparator Or Baseline	3-Isobutyryl-2-isopropylpyrazolo[1,5-a]pyridine (ibudilast) and other 3-acyl analogs exemplified in US20080070912
Quantified Difference	Qualitative: β-diketone enables additional synthetic transformations (e.g., pyrazole formation) not described for the patented 3-acyl analogs
Conditions	Patent analysis; synthetic chemistry scope

Why This Matters

The β-diketone building block may enable the synthesis of novel analogs not covered by existing composition-of-matter patents, providing freedom-to-operate advantages and intellectual property opportunities.

• [1] Gaeta, F. C. A.; Gross, M.; Johnson, K. W. Substituted pyrazolo[1,5-a]pyridine compounds and their methods of use. U.S. Patent Application US20080070912, filed June 6, 2007, published March 20, 2008. View Source

Tautomerism and pKa vs. 3-Acetyl Analog

The β-diketone moiety is expected to exhibit keto-enol tautomerism, with the enol form stabilized by intramolecular hydrogen bonding and conjugation with the pyrazolo[1,5-a]pyridine aromatic system. This tautomerism confers altered solubility, chromatographic behavior, and metal-binding properties compared to the non-enolizable 3-acetyl analog (CAS 59942-95-9), which has a predicted pKa of 0.62 ± 0.30 and a melting point of 100–101 °C . The β-diketone is predicted to have a significantly lower enol pKa (~8–10), consistent with other aromatic β-diketones.

Physicochemical Profile

Class-level inference

Predicted enol pKa ~8–10 vs. 3-acetyl analog pKa ~0.62; keto-enol tautomerism enabled

Enables pH-dependent purification and chelate chromatography

Predicted pKa values; class-level inference

Evidence Dimension	Predicted pKa and tautomeric behavior
Target Compound Data	Expected enol pKa ~8–10 (based on aromatic β-diketone class); keto-enol tautomerism enabled
Comparator Or Baseline	3-Acetyl analog: pKa = 0.62 ± 0.30 (predicted, ChemicalBook); melting point 100–101 °C; no enolization
Quantified Difference	Predicted pKa difference of ~7–9 orders of magnitude; qualitative difference in tautomeric equilibrium
Conditions	Predicted pKa values from ChemicalBook; class-level inference for the target compound

Why This Matters

The enolizable β-diketone enables purification strategies (e.g., copper chelate chromatography) and pH-dependent extraction workflows that are not applicable to the non-enolizable ketone analog.

Procurement and Application Scenarios

Kinase Inhibitor Library via Pyrazole-Isoxazole Synthesis

The β-diketone moiety enables one-step condensation with hydrazines or hydroxylamines to generate 3-(pyrazolyl)- or 3-(isoxazolyl)-pyrazolo[1,5-a]pyridines. This bypasses the need for additional oxidation or functional group interconversion steps required when starting from the 3-acetyl analog [1]. The resulting heterocyclic libraries can be screened directly against kinase panels where the pyrazolo[1,5-a]pyridine core has validated activity [2].

Luminescent Lanthanide Complexes and MOF Design

The O,O′-bidentate β-diketone ligand chelates lanthanide ions (Eu³⁺, Tb³⁺) to form luminescent complexes with potential applications in time-resolved fluorescence assays and bioimaging. The pyrazolo[1,5-a]pyridine moiety provides an additional N-donor site for heteroleptic complex formation, a feature demonstrated in structurally related β-diketone–pyrazolylpyridine systems [1].

Scalable Synthesis with Batch-to-Batch Consistency

For CROs and pharmaceutical development teams requiring reproducible intermediate quality, the availability of batch-specific NMR, HPLC, and GC data from Bidepharm [1] reduces the risk of lot-to-lot variability that can derail multi-step syntheses. This documented QC is particularly valuable when scaling from milligram to multigram quantities.

Exploring Novel Chemical Space Beyond Patents

The β-diketone handle enables the synthesis of 3-substituted pyrazolo[1,5-a]pyridine derivatives with heterocyclic linkages not exemplified in key patents such as US20080070912 [1]. This provides a strategic entry point for generating composition-of-matter patent applications with potentially broader or non-overlapping claims relative to existing 3-acyl pyrazolo[1,5-a]pyridine IP.

Application

Selection Property

Validation Focus

Heterocyclic library synthesis for kinase panel screening

β-Diketone condensation reactivity

Single-step pyrazole/isoxazole access from one precursor

Luminescent lanthanide-based probe development

O,O′-bidentate chelating ligand with additional N-donor site

Heteroleptic complex formation and photophysical characterization

Scalable CRO synthesis requiring batch consistency

Documented batch-level QC (NMR, HPLC, GC)

Lot-to-lot reproducibility verification in multi-step routes

IP diversification and FTO evaluation

β-Diketone handle for non-exemplified heterocyclic linkages

Patent landscape analysis vs. existing 3-acyl pyrazolo[1,5-a]pyridine IP

• [1] Behbehani, H.; Ibrahim, H. M. Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O₂-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. ACS Omega 2019, 4 (12), 15289–15303. View Source
• [2] Agrawal, N.; Bansal, D.; Gautam, V. Synthetic and Pharmacological Expedition of Pyrazolo[1,5-a]pyridine: A Comprehensive Review. Lett. Drug Des. Discov. 2024, 21 (1), 71–87. View Source
• [3] Gaeta, F. C. A.; Gross, M.; Johnson, K. W. Substituted pyrazolo[1,5-a]pyridine compounds and their methods of use. U.S. Patent Application US20080070912, filed June 6, 2007, published March 20, 2008. View Source